ethyl 3-(3-oxocyclohexyl)-1H-indole-2-carboxylate

• Molecular Formula: C17H19NO3
• Molecular Weight: 285.34 g/mol
• IUPAC Name: ethyl 3-(3-oxocyclohexyl)-1H-indole-2-carboxylate
• InChI: InChI=1S/C17H19NO3/c1-2-21-17(20)16-15(11-6-5-7-12(19)10-11)13-8-3-4-9-14(13)18-16/h3-4,8-9,11,18H,2,5-7,10H2,1H3
• InChI Key: MRQXAMWKNIUCPB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C2=CC=CC=C2N1)C3CCCC(=O)C3

Description

Ethyl 3-(3-oxocyclohexyl)-1H-indole-2-carboxylate is a useful research compound. Its molecular formula is C17H19NO3 and its molecular weight is 285.34 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Ethyl 1H-indole-2-carboxylate (2.953 g) and cyclohex-2-enone (1.004 mL) were added to acetonitrile (50 mL). Bismuth (III) trifluoromethanesulfonate (341 mg) was added, and the solution was heated at 65° C. for two days. The solution was cooled, concentrated, and purified by flash column chromatography on silica gel with 10% increasing to 20% ethyl acetate in hexanes to provide the title compound.